Cas no 2680880-87-7 (benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate)

benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate structure
2680880-87-7 structure
Product Name:benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate
CAS No:2680880-87-7
MF:C17H13BrN2O2S
MW:389.266321897507
CID:5626460
PubChem ID:165931876
Update Time:2023-11-27

benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate Chemical and Physical Properties

Names and Identifiers

    • 2680880-87-7
    • EN300-28302524
    • benzyl N-[2-(4-bromophenyl)-1,3-thiazol-4-yl]carbamate
    • benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate
    • Inchi: 1S/C17H13BrN2O2S/c18-14-8-6-13(7-9-14)16-19-15(11-23-16)20-17(21)22-10-12-4-2-1-3-5-12/h1-9,11H,10H2,(H,20,21)
    • InChI Key: NJZMAHYBTIBVOM-UHFFFAOYSA-N
    • SMILES: BrC1C=CC(=CC=1)C1=NC(=CS1)NC(=O)OCC1C=CC=CC=1

Computed Properties

  • Exact Mass: 387.98811g/mol
  • Monoisotopic Mass: 387.98811g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 5
  • Complexity: 385
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.7
  • Topological Polar Surface Area: 79.5Ų

benzyl N-2-(4-bromophenyl)-1,3-thiazol-4-ylcarbamate Pricemore >>

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